(3R*,4R*)-3-cyclopropyl-4-methyl-1-[3-(4-pyridinyl)propanoyl]-3-pyrrolidinol

• IUPAC Name: 1-[(3R,4R)-3-cyclopropyl-3-hydroxy-4-methylpyrrolidin-1-yl]-3-pyridin-4-ylpropan-1-one
• InChI: InChI=1S/C16H22N2O2/c1-12-10-18(11-16(12,20)14-3-4-14)15(19)5-2-13-6-8-17-9-7-13/h6-9,12,14,20H,2-5,10-11H2,1H3/t12-,16+/m1/s1
• InChI Key: ADRLWMFDHUJDNQ-WBMJQRKESA-N
• Canonical SMILES: CC1CN(CC1(C2CC2)O)C(=O)CCC3=CC=NC=C3
• Isomeric SMILES: C[C@@H]1CN(C[C@]1(C2CC2)O)C(=O)CCC3=CC=NC=C3
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

The compound is a complex organic molecule, often studied in the context of its synthesis and properties relevant to organic chemistry and pharmaceutical research.

Synthesis Analysis

• Lewis acid catalyzed reactions have been used to synthesize various pyrrolidine derivatives, a process that might be relevant to synthesizing similar compounds like the one you're interested in (Lu & Shi, 2007).
• An asymmetric 1,3-dipolar cycloaddition has been used for synthesizing (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol, a compound structurally related to the one you mentioned (Kotian et al., 2005).

Molecular Structure Analysis

Specific studies on the molecular structure analysis of this exact compound were not found in the current literature. However, general principles of organic chemistry and molecular modeling could be applied for its analysis.

Chemical Reactions and Properties

• The Rh(III)-catalyzed synthesis of isoquinolinones and pyridinones has been demonstrated, which could be relevant due to the presence of the pyridinyl group in the compound (Bai et al., 2023).
• Cyclopropanone equivalents have been studied in the synthesis of pyrroles and related structures (Wasserman et al., 1989).